Cas no 86293-53-0 (2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)-
• CAS No: 86293-53-0
• MF: C₁₅H₁₁ClO₂
• MW: 258.699643373489
• CID: 733020
• PubChem ID: 244230
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)-
• (E)-1-(4-chlorophenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one

• Inchi： 1S/C15H11ClO2/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10,17H
• InChI Key： JQKBSQAFXLEIII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C=CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 258.045
• Monoisotopic Mass: 258.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.292
• Boiling Point: 433.8°Cat760mmHg
• Flash Point: 216.1°C
• Refractive Index: 1.659
• PSA: 37.30000
• LogP: 3.94170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones